4-Quinolinamine, 8-fluoro-N-(2-(2-naphthalenyl)ethyl)-
Cat. No. B8490375
Key on ui cas rn:
124533-55-7
M. Wt: 316.4 g/mol
InChI Key: NOUJVIAAWZYTLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05294622
Procedure details
A mixture of 2.0 g of 4-chloro-8-fluoroquinoline and 3.8 g of 2-(2-naphthyl)ethyl amine was heated under nitrogen to 160°-165° C. for one hour. Then 200 mL of a 50:50 mixture of ammonium hydroxide in water was added. The product was extracted from the mixture into CH2Cl2, which was then concentrated to dryness. The residue was recrystallized from pentane/ethyl acetate to give 1.4 g of the title product. Yield 41.2%. M.P. 173°-174° C.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[C:7]([F:12])[CH:8]=[CH:9][CH:10]=2)[N:5]=[CH:4][CH:3]=1.[CH:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[CH:16]=[CH:15][C:14]=1[CH2:23][CH2:24][NH2:25].[OH-].[NH4+]>O>[F:12][C:7]1[CH:8]=[CH:9][CH:10]=[C:11]2[C:6]=1[N:5]=[CH:4][CH:3]=[C:2]2[NH:25][CH2:24][CH2:23][C:14]1[CH:15]=[CH:16][C:17]2[C:22](=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH:13]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=CC=NC2=C(C=CC=C12)F
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Name
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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C1=C(C=CC2=CC=CC=C12)CCN
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated under nitrogen to 160°-165° C. for one hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted from the mixture into CH2Cl2, which
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was then concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from pentane/ethyl acetate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=CC=C2C(=CC=NC12)NCCC1=CC2=CC=CC=C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.4 g | |
| YIELD: PERCENTYIELD | 41.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 40.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
